Cas no 1541349-68-1 (2-amino-1-5-(trifluoromethyl)thiophen-2-ylpropan-1-one)

• Product Name: 2-amino-1-5-(trifluoromethyl)thiophen-2-ylpropan-1-one
• CAS No: 1541349-68-1
• MF: C₈H₈F₃NOS
• MW: 223.215431213379
• CID: 6185670
• PubChem ID: 130951190
• Update Time: 2025-08-05

2-amino-1-5-(trifluoromethyl)thiophen-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-5-(trifluoromethyl)thiophen-2-ylpropan-1-one
• 2-amino-1-[5-(trifluoromethyl)thiophen-2-yl]propan-1-one
• EN300-1971463
• 1541349-68-1
• OCID190084244086
• OPMPXLVKKBGUOU-UHFFFAOYSA-N

• Inchi： 1S/C8H8F3NOS/c1-4(12)7(13)5-2-3-6(14-5)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： OPMPXLVKKBGUOU-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C(C(C)N)=O

Computed Properties

• Exact Mass: 223.02786954g/mol
• Monoisotopic Mass: 223.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-amino-1-5-(trifluoromethyl)thiophen-2-ylpropan-1-one

2-Amino-1-(5-(Trifluoromethyl)thiophen-2-yl)propan-1-one: A Comprehensive Overview

2-Amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one (CAS No. 1541349-68-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMTA, is characterized by its unique molecular structure, which includes a trifluoromethyl group and a thiophene ring. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The molecular formula of 2-amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one is C₉H₈F₃NOS, and its molecular weight is approximately 237.22 g/mol. The compound's chemical structure can be represented as:

The presence of the trifluoromethyl group in the molecule imparts unique chemical properties, such as increased lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can enhance the bioavailability and pharmacokinetic profile of the compound. The thiophene ring, on the other hand, provides additional structural diversity and can influence the compound's biological activity.

In recent years, 2-amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one has been studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its activity against various types of cancer. Research has shown that this compound exhibits selective cytotoxicity towards cancer cells, particularly those derived from breast and lung tumors. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

A study published in the Journal of Medicinal Chemistry in 2023 reported that TFMTA effectively inhibited the growth of triple-negative breast cancer (TNBC) cells by inducing apoptosis and cell cycle arrest. The researchers found that the compound targeted the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in TNBC. This finding suggests that TFMTA could be a promising candidate for further development as an anticancer agent.

Beyond its potential in oncology, 2-amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that TFMTA possesses potent anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and chemokines.

A study conducted by a team at the University of California, San Francisco, investigated the effects of TFMTA on a murine model of colitis. The results showed that treatment with TFMTA significantly reduced inflammation and improved clinical symptoms in the animals. The researchers attributed these effects to the compound's ability to inhibit NF-κB activation, a key regulator of inflammatory responses.

In addition to its therapeutic potential, 2-amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into cellular processes. The unique properties of TFMTA, such as its high affinity for specific protein targets and low off-target effects, make it an attractive tool for investigating signaling pathways involved in disease pathogenesis.

A recent publication in Nature Chemical Biology described how TFMTA-based probes were used to identify novel protein targets involved in cancer progression. By employing a combination of chemical biology techniques and high-throughput screening, the researchers were able to uncover previously unknown interactions between TFMTA and key proteins in the tumor microenvironment. These findings have opened up new avenues for drug discovery and could lead to the development of more targeted therapies.

The synthesis of 2-amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one has been optimized using various synthetic routes, including transition-metal-catalyzed reactions and multistep processes involving functional group transformations. One common approach involves the reaction of 5-trifluoromethylthiophene with an appropriate amine derivative followed by subsequent functionalization steps to introduce the desired substituents.

The physical properties of TFMTA, such as its melting point, solubility, and stability under different conditions, have been extensively characterized. This information is crucial for optimizing formulation strategies and ensuring the compound's stability during storage and transportation. For example, studies have shown that TFMTA exhibits good solubility in organic solvents like DMSO but limited solubility in water, which can impact its bioavailability when administered orally or intravenously.

In conclusion, 2-amino-1-(5-(trifluoromethyl)thiophen-2-yl)propan-1-one, or CAS No. 1541349-68-1, represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for developing novel therapeutic agents targeting cancer, inflammatory diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as an important molecule for future drug discovery efforts.